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Compound of Interest

Compound Name: RVX-297

Cat. No.: B10824450

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of RVX-297, a selective inhibitor of BET bromodomains.

While RVX-297 is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), it is imperative that it be handled with the care and caution
accorded to all research chemicals.[1] Adherence to established laboratory safety protocols is
the foundation of responsible research.

I. Chemical and Safety Data Overview

A summary of the key identifiers and safety information for RVX-297 is provided below. This
information is critical for the correct labeling and handling of the waste material.
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Identifier Value

2-[3,5-dimethyl-4-[2-(1-
Chemical Name pyrrolidinyl)ethoxy]phenyl]-5,7-dimethoxy-4(3H)-

quinazolinone

CAS Number 1044871-04-6

GHS Classification Not classified as hazardous
NFPA Ratings Health: 0, Fire: 0, Reactivity: O
HMIS Ratings Health: O, Fire: 0, Reactivity: 0

Data sourced from the RVX-297 Safety Data Sheet (SDS) by Cayman Chemical.[1]

Il. Personal Protective Equipment (PPE) and
Handling

Prior to handling RVX-297 for disposal, all personnel must be equipped with the appropriate
personal protective equipment to minimize any risk of exposure.

» Gloves: Impermeable and resistant to the chemical. The selection of suitable glove material
should be based on penetration times, rates of diffusion, and degradation.[1]

o Eye Protection: Safety glasses or goggles should be worn to protect from splashes or
airborne particles.

» Lab Coat: A standard laboratory coat must be worn to protect skin and clothing.
o Respiratory Protection: Not required under normal handling conditions.[1]

RVX-297 should be handled in a well-ventilated area, preferably within a chemical fume hood,
to avoid the inhalation of any dust or aerosols.

lll. Step-by-Step Disposal Protocol

The following procedure outlines the recommended steps for the safe disposal of RVX-297.
This protocol is designed to comply with general laboratory safety standards and to ensure that
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the waste is managed in an environmentally responsible manner.

o Waste Identification and Collection:

o Pure, unused RVX-297 and any materials grossly contaminated with the compound (e.qg.,
weighing papers, spatulas) should be collected as chemical waste.

o Do not mix RVX-297 waste with other chemical waste streams unless compatibility has
been confirmed.

o Containerization:

o Use a dedicated, sealable, and chemically compatible container for the collection of RVX-
297 waste. The container should be in good condition, with no leaks or cracks.

o The container must be kept closed except when actively adding waste.

e Labeling:

o Clearly label the waste container with the following information:

The words "Non-Hazardous Chemical Waste"

The full chemical name: "RVX-297"

CAS Number: "1044871-04-6"

An approximate amount or concentration of the waste.

The date of accumulation.

e Storage:

o Store the sealed waste container in a designated, secure waste accumulation area within
the laboratory.

o This area should be away from general laboratory traffic and incompatible materials.

» Final Disposal:
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o Arrange for the collection and disposal of the chemical waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

o Provide the EHS or waste contractor with all necessary information regarding the waste,
including the Safety Data Sheet if requested.

o Under no circumstances should RVX-297 be disposed of down the drain or in the regular
trash.

IV. Spill Management
In the event of a spill, the following steps should be taken:

o Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure
adequate ventilation.

o Contain: Use an inert absorbent material, such as vermiculite, sand, or a universal spill
absorbent, to contain the spill. Do not use combustible materials like paper towels.

o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.

o Decontaminate: Clean the spill area with an appropriate solvent (e.g., a detergent solution),
and collect all cleaning materials as chemical waste.

o Report: Report the spill to your laboratory supervisor and your institution's EHS department.

Below is a diagram illustrating the logical workflow for the proper disposal of RVX-297.

Storage & Final Disposal

Store in a designated, secure Arrange for pickup by
aaaaaaaaaaaaaaaaaaaaaa EHS or licensed contractor
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Caption: Workflow for the proper disposal of RVX-297.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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